Cas no 959-24-0 (Sotalol hydrochloride)

• Product Name: Sotalol hydrochloride
• CAS No: 959-24-0
• MF: C₁₂H₂₁ClN₂O₃S
• MW: 308.824741125107
• MDL: MFCD00242937
• CID: 40412
• PubChem ID: 329751138
• Update Time: 2024-10-25

Sotalol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (+)-sotalol hydrochloride
• Sotalol Hydrochloride
• 4-(1-hydroxy-2-isopropylaminoethyl)methanesulphonanilide hydrochloride
• Sotalol HCl
• (+/-)-SOTALOL HYDROCHLORIDE
• (±)-Sotalol hydrochloride
• Methanesulfonamide, N-[4-[1-hydroxy-2-[(1-methylethyl)amino]ethyl]phenyl]-, hydrochloride
• N-{4-[1-Hydroxy-2-(isopropylamino)ethyl]phenyl}methanesulfonamide
• Sotalol (hydrochloride)
• Sotalol Hydrochlorid
• N-[4-[1-Hydroxy-2-(isopropylamino)ethyl]phenyl]methanesulfonamide hydrochloride
• 4'-(1-Hydroxy-2-isopropylaminoethyl)methanesulphonanilide hydrochloride
• Methanesulfonamide, N-[4-[1-hydroxy-2-[(1-methylethyl)amino]ethyl]phenyl]-, monohydrochloride (9CI)
• Methanesulfonanilide, 4′-[1-hydroxy-2-(isopropylamino)ethyl]-, monohydrochloride (8CI)
• 4′-[1-Hydroxy-2-(isopropylamino)ethyl]methanesulfonanilide hydrochloride
• 4′-[2-(Isopropylamino)-1-hydroxyethyl]methanesulfonanilide hydrochloride
• 4′-[2-(Isopropylamino)-1-hydroxyethyl]methanesulfonanilide monohydrochloride
• DL-MJ 1999
• D
• L
• Betapace
• Darob
• dl-Sotalol hydrochloride
• MJ 1999
• N-[4-[1-Hydroxy-2-[(1-methylethyl)amino]ethyl]phenyl]methanesulfonamide hydrochloride
• N-Isopropyl-β-(4-methanesulfonamidophenyl)ethanolamine hydrochloride
• Sotacor
• Sotalex
• Sotalol (Betapace)
• N-(2-hydroxy-2-{4-[(methylsulfonyl)amino]phenyl}ethyl)propan-2-aminium chloride
• ( inverted question mark)-Sotalol hydrochloride
• NSC-760358
• 4'-(1-Hydroxy-2-(isopropylamino)ethyl)methanesulfonanilide monohydrochloride
• NCGC00094337-02
• N-(2-hydroxy-2-(4-((methylsulfonyl)amino)phenyl)ethyl)propan-2-aminium chloride
• SOTALOL HYDROCHLORIDE [WHO-DD]
• N-(4-[1-Hydroxy-2-(isopropylamino)ethyl]phenyl)methanesulfonamide hydrochloride
• NCGC00094337-03
• Sotalol hydrochloride (JAN/USP)
• SOTALOL HYDROCHLORIDE COMPONENT OF SOTYLIZE
• p-[1-Hydroxy-2-(isopropylamino)ethyl]methanesulfonanilide hydrochloride
• Sotalol Hydrochloride 1.0 mg/ml in Methanol (as free base)
• SOTALOL HYDROCHLORIDE [ORANGE BOOK]
• LP01055
• 4'-[2-(Isopropylamino)-1-hydroxyethyl]methanesulfonanilide hydrochloride
• MLS000859969
• EINECS 213-496-0
• 959-24-0 (HCl)
• Berlex
• SOTALOL HYDROCHLORIDE (EP MONOGRAPH)
• 4-[2-(Isopropylamine)-1-hydroxyethyl]methanesulfonanilide hydrochloride
• Sotalol Hydrochloride Tables AF
• SOTALOL HYDROCHLORIDE [USP-RS]
• Pharmakon1600-01506043
• SOTALOL HYDROCHLORIDE (USP MONOGRAPH)
• METHANESULFONAMIDE, N-(4-(1-HYDROXY-2-((1-METHYLETHYL)AMINO)ETHYL)PHENYL)-, HYDROCHLORIDE (1:1)
• SR-01000076116-2
• D01026
• Sotalol Hydrochloride Tablets AF
• 4'-[1-Hydroxy-2-(isopropylamino)ethyl]methanesulfonanilide hydrochloride
• N-(4-(1-hydroxy-2-(isopropylamino)ethyl)phenyl)methanesulfonamide hydrochloride
• 959-24-0
• (?)-Sotalol hydrochloride
• N-(4-(1-hydroxy-2-(propan-2-ylamino)ethyl)phenyl)methanesulfonamide hydrochloride
• Tox21_111267
• S 0278
• (+/-)-Sotalol hydrochloride, analytical standard
• SOTALOL HYDROCHLORIDE (USP-RS)
• AC-3541
• N-(4-{1-hydroxy-2-[(propan-2-yl)amino]ethyl}phenyl)methanesulfonamide hydrochloride
• CHEMBL1700
• NSC-337251
• Q27108309
• Sotalol HydrochlorideAF
• F21235
• N-Isopropyl-beta-(4-methanesulfonamidophenyl)ethanolamine hydrochloride
• BCP02975
• DL-MJ-1999
• 4'-[2-(Isopropylamino)-1-hydroxyethyl]methanesulfonanilide monohydrochloride
• Sotalol, HCl
• Sotylize
• Q-201730
• 4-(2-Isopropylamino-1-hydroxyaethyl)methanesulfonailid hydrochlorid [German]
• NS00079848
• N-{4-[1-hydroxy-2-(isopropylamino)ethyl]phenyl}methanesulfonamide hydrochloride (1:1)
• DTXSID8021278
• Sorine
• Betapace (TN)
• (+/-)-Sotalol hydrochloride, >=98% (TLC), powder
• N-(4-{1-hydroxy-2-[(1-methylethyl)amino]ethyl}phenyl)methanesulfonamide hydrochloride
• SOTALOL HYDROCHLORIDE [MI]
• N-[4-[1-hydroxy-2-(propan-2-ylamino)ethyl]phenyl]methanesulfonamide;hydrochloride
• SOTALOL HYDROCHLORIDE [USP MONOGRAPH]
• SOTALOL HYDROCHLORIDE [MART.]
• NCGC00094337-01
• Mead johnson 1999
• Sotalol hydrochloride [USAN]
• [(Isopropylamino)hydroxyethyl]methanesulfonanilide hydrochloride
• BS164418
• AKOS015888287
• Betapace AF
• SMR000326828
• Sotalol hydrochloride- Bio-X
• SOTALOL HYDROCHLORIDE (MART.)
• DTXCID801278
• (y)-Sotalol hydrochloride
• Sotalol hydrochloride (USAN:USP)
• HMS1571A13
• SOTALOL HYDROCHLORIDE [VANDF]
• SR-01000076116
• NSC760358
• UNII-HEC37C70XX
• EU-0101055
• CPD000326828
• SW197352-4
• AS-13017
• SR-01000076116-8
• 4'-[1-Hydroxy-2-(isopropylamino)ethyl]methanesulfonanilide monohydrochloride
• NCGC00261740-01
• NSC 337251
• CCG-213603
• SOTALOL HYDROCHLORIDE [JAN]
• MFCD00242937
• DB-244132
• HEC37C70XX
• Sotalol.HCl
• MLS002222318
• Tox21_501055
• NCGC00257681-01
• Methanesulfonanilide, 4'-(1-hydroxy-2-(isopropylamino)ethyl)-, monohydrochloride
• N-Isopropyl-.beta.-(4-methanesulfonamidophenyl)ethanolamine hydrochloride
• Sotalol hydrochloride [USAN:USP]
• MJ-1999
• MJ 1999 hydrochloride
• WLN: WS1&MR DYQ1MY1&1 &GH
• Sorine (TN)
• HY-B0437
• s2509
• 4-(2-Isopropylamino-1-hydroxyaethyl)methanesulfonailid hydrochlorid
• SCHEMBL118761
• CCG-100907
• CAS-959-24-0
• Methanesulfonamide, N-(4-(1-hydroxy-2-((1-methylethyl)amino)ethyl)phenyl)-, monohydrochloride
• Sotalol hydrochloride, United States Pharmacopeia (USP) Reference Standard
• NSC337251
• Tox21_200127
• MLS000758296
• NC00157
• Sotalol hydrochloride 100 microg/mL in Acetonitrile
• Sotalol Monohydrochloride
• BCP0726000245
• SR-01000076116-3
• Isopropylaminohydroxyethylmethanesulfonanilide hydrochloride
• CHEBI:9207
• SOTYLIZE COMPONENT SOTALOL HYDROCHLORIDE
• MLS001401380
• N-{4-[1-hydroxy-2-(propan-2-ylamino)ethyl]phenyl}methanesulfonamide hydrochloride
• SOTALOL HYDROCHLORIDE [EP MONOGRAPH]
• NSC 760358
• 4-((RS)-1-Hydroxy-2-(isopropylamino)ethyl)methanesulfonanilide monohydrochloride
• Sotalol hydrochloride

• MDL： MFCD00242937
• Inchi： 1S/C12H20N2O3S.ClH/c1-9(2)13-8-12(15)10-4-6-11(7-5-10)14-18(3,16)17;/h4-7,9,12-15H,8H2,1-3H3;1H
• InChI Key： VIDRYROWYFWGSY-UHFFFAOYSA-N
• SMILES： Cl.O=S(C)(NC1C=CC(C(CNC(C)C)O)=CC=1)=O

Computed Properties

• Exact Mass: 308.09600
• Monoisotopic Mass: 308.096141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White or off white powder
• Melting Point: 214-220°C
• Boiling Point: 443.3 °C at 760 mmHg
• Flash Point: 221.9 °C
• Solubility: H2O: 20 mg/mL
• Water Partition Coefficient: Soluble in phosphate buffered saline, DMSO, ethanol, water, and methanol.
• PSA: 86.81000
• LogP: 3.43620
• Solubility: H2O: 20 mg/mL
• Vapor Pressure: No data available

Sotalol hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• RTECS：PB0826000
• Hazardous Material Identification：
• Toxicity：LD50 in male mice, rats (mg/kg): 2600, 3450 orally; 670, 680 i.p.; LD50 orally in rabbits: 1000 mg/kg; LD50 i.p. in dogs: 330 mg/kg (Lish)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides